Cas no 46182-58-5 ((5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine)

(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine is a heterocyclic amine derivative featuring a 1,3,4-oxadiazole core substituted with a phenyl group at the 5-position and an aminomethyl group at the 2-position. This compound is of interest in medicinal and agrochemical research due to its versatile reactivity and potential as a building block for biologically active molecules. The oxadiazole scaffold contributes to metabolic stability and hydrogen-bonding interactions, while the primary amine functionality allows for further derivatization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic utility.
(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine structure
46182-58-5 structure
Product Name:(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine
CAS No:46182-58-5
MF:C9H9N3O
MW:175.187261343002
MDL:MFCD06490519
CID:89546
PubChem ID:600190
Update Time:2025-11-01

(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine
    • 5-phenyl-1,3,4-Oxadiazole-2-methanamine
    • 5-PHENYL-1,3,4-OXADIAZOLE-2-METHYLAMINE
    • C-(5-Phenyl-[1,3,4]oxadiazol-2-yl)-methylamine
    • (5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine
    • 5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine
    • BB 0253530
    • Methanamine, 5-phenyl-1,3,4-oxadiazol-2yl-
    • BDBM600904
    • A826998
    • US11634391, Compound 140
    • AB25333
    • (5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine #
    • SCHEMBL4652480
    • CHEMBL4127233
    • FT-0660714
    • MFCD06490519
    • FS-4386
    • 46182-58-5
    • DTXSID30344888
    • 1-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)METHYLAMINE
    • 1-(5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine, AldrichCPR
    • 1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine
    • (5-phenyl-[1,3,4]oxadiazol-2-yl)methylamine
    • EN300-145373
    • AKOS000506099
    • G84220
    • STK347676
    • MDL： MFCD06490519
    • Inchi： 1S/C9H9N3O/c10-6-8-11-12-9(13-8)7-4-2-1-3-5-7/h1-5H,6,10H2
    • InChI Key： NSDZEDPPVWGLBQ-UHFFFAOYSA-N
    • SMILES： O1C(CN)=NN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 175.07500
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.217
  • Boiling Point: 325.5°C at 760 mmHg
  • Flash Point: 150.7°C
  • Refractive Index: 1.578
  • PSA: 64.94000
  • LogP: 1.89560

(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine Pricemore >>

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Apollo Scientific
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(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine Production Method

(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine Related Literature

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